Cas no 1858868-62-8 (1-Bromopent-4-en-2-ylcyclopentane)

• Product Name: 1-Bromopent-4-en-2-ylcyclopentane
• CAS No: 1858868-62-8
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5285047
• Update Time: 2025-07-17

1-Bromopent-4-en-2-ylcyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-Bromopent-4-en-2-ylcyclopentane

• Inchi： 1S/C10H17Br/c1-2-5-10(8-11)9-6-3-4-7-9/h2,9-10H,1,3-8H2
• InChI Key： DDPAAGMJSINMDM-UHFFFAOYSA-N
• SMILES： C1(C(CBr)CC=C)CCCC1

Additional information on 1-Bromopent-4-en-2-ylcyclopentane

Chemical Profile of 1-Bromopent-4-en-2-ylcyclopentane (CAS No. 1858868-62-8)

1-Bromopent-4-en-2-ylcyclopentane, identified by its unique Chemical Abstracts Service (CAS) number 1858868-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a cyclopentane core substituted with a pent-4-enyl bromide moiety, presents a versatile structure that serves as a valuable intermediate in the synthesis of more complex molecules. The presence of both a bromine atom and an alkene double bond makes it particularly interesting for various chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery.

The structural attributes of 1-bromopent-4-en-2-ylcyclopentane contribute to its utility in constructing biologically active scaffolds. The cyclopentane ring is a common motif in natural products and pharmaceuticals, known for its stability and ability to mimic the conformational flexibility of larger cyclic systems. This structural feature is often exploited to enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the pent-4-enyl group introduces a degree of unsaturation that can be further functionalized, allowing chemists to tailor the properties of the resulting compounds for specific applications.

In recent years, the demand for high-quality intermediates like 1-bromopent-4-en-2-ylcyclopentane has surged due to advancements in medicinal chemistry and the increasing complexity of drug molecules. The compound’s ability to undergo regioselective transformations makes it an attractive building block for the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. For instance, studies have demonstrated its efficacy in constructing fused ring systems, which are commonly found in antiviral and anticancer drugs.

One of the most compelling aspects of 1-bromopent-4-en-2-ylcyclopentane is its role in transition metal-catalyzed reactions. The bromine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental tools in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. Furthermore, the alkene double bond can participate in other catalytic processes, such as hydrogenation or oxidation, providing additional synthetic pathways. Such versatility makes 1-bromopent-4-en-2-ylcyclopentane a cornerstone in the arsenal of synthetic chemists.

The pharmaceutical industry has leveraged these properties to develop novel therapeutic entities. For example, researchers have utilized 1-bromopent-4-en-2-ylcyclopentane as a precursor in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing functional groups that modulate biological activity. Additionally, its incorporation into kinase inhibitors has shown promise in preclinical studies due to its ability to enhance binding interactions with target proteins. These findings underscore the compound’s significance in drug discovery pipelines.

From a synthetic chemistry perspective, 1-bromopent-4-en-2-ylcyclopentane exemplifies the importance of strategic functionalization. The combination of a bromide substituent and an alkene allows for multiple points of intervention during multi-step syntheses. This flexibility is particularly valuable when designing complex molecules with multiple stereocenters or when exploring different regioisomers. Chemists often employ computational methods to predict optimal reaction conditions, ensuring that transformations proceed with high yield and selectivity.

The safety and handling of 1-bromopent-4-en-2-ylcyclopentane are also critical considerations. While it is not classified as a hazardous material under standard regulatory guidelines, proper precautions must be taken to prevent exposure during laboratory operations. Standard good laboratory practices (GLP) should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Storage conditions should also be optimized to maintain stability and prevent degradation.

Recent advancements in green chemistry have prompted researchers to explore sustainable methods for synthesizing 1-bromopent-4-en-2-ylcyclopentane. Techniques such as catalytic asymmetric synthesis and flow chemistry have been investigated to improve efficiency and reduce waste. These innovations align with broader industry efforts to minimize environmental impact while maintaining high standards of chemical purity.

The commercial availability of 1-bromopent-4-en-2-ylcyclopentane has been instrumental in accelerating research projects across academia and industry. Reputable chemical suppliers offer high-purity samples tailored to meet specific research needs. This accessibility ensures that scientists can focus on their core objectives without being hindered by supply chain limitations.

In conclusion,1-Bromopent-4-en -2 - ylcyclop entane (CAS No .1858868 -62 -8) represents a compelling example of how structural design can drive innovation in pharmaceutical chemistry . Its unique combination o f functional groups , coupled with its role i n modern synthetic methodologies , positions it as an indispensable tool for drug discovery . As research continues to evolve , th e utility o f this compound is expected t o expand , further solidifying its importance i n both academic and industrial settings .